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Compound of Interest

Compound Name: Fenoprofen calcium

Cat. No.: B7824213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Fenoprofen calcium stock solutions for laboratory use. Adherence to these guidelines will

ensure solution integrity and reproducibility of experimental results.

Product Information
Name: Fenoprofen calcium salt dihydrate

CAS Number: 71720-56-4[1][2][3]

Molecular Formula: C₃₀H₃₀CaO₈[4]

Molecular Weight: 558.63 g/mol [4]

Appearance: White to off-white crystalline solid[1][5]

Storage of Solid: Store at -20°C for up to 4 years[1]. The compound is hygroscopic and

should be stored under an inert gas[5].
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Fenoprofen calcium is sparingly soluble in aqueous solutions but readily soluble in several

organic solvents. The choice of solvent is critical for preparing a stable and effective stock

solution.

Table 1: Solubility of Fenoprofen Calcium in Various Solvents

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) ~33 mg/mL [1][6]

48 mg/mL [4]

105 mg/mL [7]

Dimethylformamide (DMF) ~33 mg/mL [1]

Ethanol 10 mg/mL [7]

18 mg/mL [4]

Water Insoluble [4][7]

DMSO:PBS (pH 7.2) (1:8)
~0.11 mg/mL (after initial

dissolution in DMSO)
[1]

Note: The solubility in DMSO can be affected by moisture; it is recommended to use fresh,

anhydrous DMSO.[4][7]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro assays.

Materials:

Fenoprofen calcium salt dihydrate (MW: 558.63 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh out 5.59 mg of Fenoprofen calcium salt dihydrate using an

analytical balance.

Dissolution: Transfer the weighed solid into a sterile amber vial. Add 1 mL of anhydrous

DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and storage temperature.

Table 2: Storage and Stability of Fenoprofen Calcium Stock Solutions

Solvent
Storage
Temperature

Stability Source

DMSO -80°C 1 year [4][7]

-20°C 1 month [4][7]

Aqueous Buffer

(diluted from DMSO

stock)

Room Temperature
Not recommended for

more than one day
[1]

For cell-based experiments, the organic solvent concentration should be minimized to avoid

cytotoxicity.
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Fenoprofen calcium stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution with cell culture medium to

achieve the desired final concentrations.

Solvent Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of Fenoprofen calcium used in the experiment.

Immediate Use: Use the prepared working solutions immediately.

Visualization of Experimental Workflow and
Signaling Pathway
The following diagram outlines the key steps for the preparation of Fenoprofen calcium stock

and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b7824213?utm_src=pdf-body
https://www.benchchem.com/product/b7824213?utm_src=pdf-body
https://www.benchchem.com/product/b7824213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation
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Caption: Workflow for Fenoprofen Calcium Solution Preparation.
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Fenoprofen is a non-steroidal anti-inflammatory drug (NSAID) that primarily acts by inhibiting

cyclooxygenase (COX) enzymes.[8][9][10]

Fenoprofen Mechanism of Action
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Caption: Fenoprofen's Inhibition of the COX Pathway.

Fenoprofen has also been shown to be an activator of peroxisome proliferator-activated

receptors (PPARγ and PPARα) and a positive allosteric modulator of melanocortin receptors,
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suggesting broader biological activities.[4][11]

Safety Precautions
Fenoprofen calcium should be handled as a hazardous material.

Avoid ingestion, inhalation, and contact with eyes and skin.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Wash hands thoroughly after handling.

Consult the Safety Data Sheet (SDS) for complete safety information before use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Fenoprofen Calcium Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824213#preparation-of-fenoprofen-calcium-stock-
solutions-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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